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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The synthesis and characterization of substituted chloroacetophenones are of significant
interest to the pharmaceutical and fine chemical industries. These compounds often serve as
critical intermediates in the development of novel therapeutic agents and other complex
organic molecules. This guide addresses the inquiry into the molecular weight and properties of
2-Chloro-1-(2,4-diaminophenyl)ethanone. However, a comprehensive search of established
chemical literature and databases reveals a notable absence of specific data for this particular
compound, suggesting it may be a novel or sparsely documented chemical entity.

This guide, therefore, uses the closely related and well-documented compound, 2-Chloro-1-
(2,4-dihydroxyphenyl)ethanone, as a case study to provide a robust framework for the
characterization, synthesis, and safety considerations applicable to this class of molecules. By
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examining this analogue, we can infer methodologies and anticipate the chemical behavior of
similar structures, including the target compound.

Physicochemical Properties and Molecular Weight
Determination

A foundational step in the characterization of any chemical compound is the determination of its
molecular weight and other key physicochemical properties.

Molecular Weight of 2-Chloro-1-(2,4-
diaminophenyl)ethanone (Theoretical)

While direct experimental data for 2-Chloro-1-(2,4-diaminophenyl)ethanone is not readily
available, we can deduce its molecular formula and calculate its theoretical molecular weight.
The chemical structure consists of a chloroacetyl group attached to a 2,4-diaminophenyl ring.

e Chemical Formula: CsHoCIN20

Based on this formula, the molecular weight can be calculated using the atomic weights of its
constituent elements:

Carbon (C): 8 * 12.011 g/mol = 96.088 g/mol

Hydrogen (H): 9 * 1.008 g/mol = 9.072 g/mol

Chlorine (CI): 1 * 35.453 g/mol = 35.453 g/mol

Nitrogen (N): 2 * 14.007 g/mol = 28.014 g/mol

Oxygen (O): 1 * 15.999 g/mol = 15.999 g/mol

Calculated Molecular Weight: 184.63 g/mol

Physicochemical Data for the Analogue: 2-Chloro-1-(2,4-
dihydroxyphenyl)ethanone
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In contrast, the dihydroxy analogue is well-characterized. Its properties provide a valuable
reference point.

Property Value Source
Molecular Formula CsH7CIOs

Molecular Weight 186.59 g/mol [1]

CAS Number 25015-92-3 [2]
Physical Form Solid

Purity 95%

2-8°C under an inert
Storage Temperature
atmosphere

Synthesis and Reaction Mechanisms

The synthesis of substituted chloroacetophenones typically involves a Friedel-Crafts acylation
reaction. Understanding the synthetic pathway is crucial for process optimization and impurity
profiling.

Proposed Synthesis of 2-Chloro-1-(2,4-
diaminophenyl)ethanone

A plausible synthetic route to 2-Chloro-1-(2,4-diaminophenyl)ethanone would involve the
reduction of a dinitro precursor, 2-chloro-1-(2,4-dinitrophenyl)ethanone. This precursor would
likely be synthesized via a Friedel-Crafts acylation of 1,3-dinitrobenzene with chloroacetyl
chloride.

Diagram: Proposed Synthetic Pathway
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G,S-Dinitrobenzene) Chloroacetyl Chloride)

AICIs (Friedel-Crafts Acylation)

2-Chloro-1-(2,4-dinitrophenyl)ethanone

eduction (e.g., SnCl2/HCI or H2/Pd-C)

G—Chloro—l—(z,4—diaminophenyl)ethanona
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Step 1: Acylating Agent Preparation

Mix Chloroacetic Acid,
Thionyl Chloride, and DMF

Heat at 90°C for 3 hours

Cool and Evaporate

Step 2: Friedel-Crafts Acylation

Crude Chloroacetyl Chloride Suspend AICIs in Nitrobenzene

Add Chloroacetyl Chloride
and Resorcinol at 0°C

Stir at 0°C then RT

Quench with Ice and HCI

Extract with Chloroform

Step 3: Purification

Dry Organic Layer

Evaporate Solvent

Column Chromatography

Pure 2-Chloro-1-(2,4-dihydroxyphenyl)ethanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Synthesis routes of 2-Chloro-1-(2,4-dihydroxyphenyl)ethanone [benchchem.com]
e 2. pharmaffiliates.com [pharmaffiliates.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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